Cas no 1384260-65-4 (Aducanumab)

• Product Name: Aducanumab
• CAS No: 1384260-65-4
• CID: 4723984
• Update Time: 2025-07-31

Aducanumab Chemical and Physical Properties

Names and Identifiers

• Aduhelm
• BIIB 037
• Aducanumab

Additional information on Aducanumab

Aducanumab: A Breakthrough in Alzheimer's Disease Treatment

Aducanumab (CAS No. 1384260-65-4) is a groundbreaking monoclonal antibody that has recently gained significant attention in the field of Alzheimer's disease (AD) research and treatment. Developed by Biogen and Eisai, this innovative therapeutic agent targets amyloid-beta (Aβ) plaques, which are a hallmark of AD pathology. The development and clinical trials of Aducanumab have provided new hope for patients and families affected by this debilitating neurodegenerative disorder.

Aducanumab is a humanized monoclonal antibody designed to bind to aggregated forms of Aβ, including soluble oligomers and insoluble fibrils. By targeting these toxic aggregates, Aducanumab aims to reduce the accumulation of Aβ plaques in the brain, thereby potentially slowing the progression of AD. The mechanism of action involves the antibody's ability to enhance microglial phagocytosis, leading to the clearance of Aβ from the brain tissue.

Clinical trials have been pivotal in evaluating the efficacy and safety of Aducanumab. The Phase 3 clinical trials, known as ENGAGE and EMERGE, enrolled over 3,000 participants with early-stage AD. While the results from the ENGAGE trial did not meet the primary endpoint, the EMERGE trial demonstrated a statistically significant reduction in clinical decline as measured by the Clinical Dementia Rating-Sum of Boxes (CDR-SB) scale. These findings were further supported by imaging studies that showed a dose-dependent reduction in Aβ plaque burden in the brain.

The U.S. Food and Drug Administration (FDA) approved Aducanumab under the accelerated approval pathway in June 2021, based on its ability to reduce Aβ plaques, which is reasonably likely to predict clinical benefit. This approval has sparked extensive debate within the scientific community regarding the criteria for accelerated approval and the need for further confirmatory trials to establish long-term efficacy and safety.

Despite the controversy surrounding its approval, Aducanumab represents a significant step forward in AD treatment. Ongoing research continues to explore its potential benefits and mechanisms of action. For instance, recent studies have investigated the impact of Aducanumab on cognitive function, biomarkers, and quality of life in patients with AD. These studies aim to provide a more comprehensive understanding of how Aducanumab can be integrated into a broader treatment strategy for AD.

In addition to its therapeutic potential, Aducanumab has also opened new avenues for research into other neurodegenerative diseases characterized by protein aggregation. The success of this monoclonal antibody has encouraged scientists to explore similar approaches for targeting other pathological proteins such as tau in AD and alpha-synuclein in Parkinson's disease.

The development of Aducanumab highlights the importance of collaboration between academia, industry, and regulatory agencies in advancing medical research. The journey from bench to bedside has involved rigorous preclinical studies, extensive clinical trials, and careful evaluation by regulatory bodies. This multidisciplinary approach is crucial for ensuring that innovative treatments like Aducanumab can reach patients who stand to benefit most from them.

In conclusion, Aducanumab (CAS No. 1384260-65-4) represents a significant milestone in the fight against Alzheimer's disease. While challenges remain, ongoing research and clinical trials continue to refine our understanding of its mechanisms and potential benefits. As we move forward, it is essential to maintain a balanced approach that prioritizes patient safety while striving for breakthroughs that can transform lives.